Cas no 310881-39-1 (5-Isopropoxypyridin-3-ol)

• Product Name: 5-Isopropoxypyridin-3-ol
• CAS No: 310881-39-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD14705142
• CID: 300694
• PubChem ID: 22989705
• Update Time: 2025-05-26

5-Isopropoxypyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,5-(1-methylethoxy)-
• 3-Pyridinol,5-(1-methylethoxy)-(9CI)
• 5-Isopropoxypyridin-3-ol
• AKOS027404639
• 5-propan-2-yloxypyridin-3-ol
• CS-0195655
• MFCD14705142
• JSNZQIVDTFNTDR-UHFFFAOYSA-N
• SCHEMBL7241897
• E91037
• MB14428
• 310881-39-1

• MDL： MFCD14705142
• Inchi： 1S/C8H11NO2/c1-6(2)11-8-3-7(10)4-9-5-8/h3-6,10H,1-2H3
• InChI Key： JSNZQIVDTFNTDR-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C=1)O)C(C)C

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Isopropoxypyridin-3-ol

5-Isopropoxypyridin-3-ol: A Comprehensive Overview

5-Isopropoxypyridin-3-ol, also known by its CAS number 310881-39-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an isopropoxy group and a hydroxyl group. The presence of these functional groups imparts a wide range of chemical reactivity and biological activity, making it a valuable molecule for various applications.

The synthesis of 5-isopropoxypyridin-3-ol involves a series of carefully designed reactions, often starting from pyridine derivatives. One common approach is the nucleophilic substitution reaction, where the hydroxyl group is introduced via hydrolysis or substitution. The isopropoxy group can be added through alkylation or acylation reactions, depending on the desired regiochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

5-isopropoxypyridin-3-ol exhibits interesting physical and chemical properties. Its solubility in polar solvents is moderate due to the balance between the hydrophilic hydroxyl group and the lipophilic isopropoxy group. The compound is relatively stable under normal conditions but can undergo oxidation or reduction under specific reaction conditions. These properties make it suitable for use in various chemical transformations, including Suzuki couplings, Heck reactions, and other cross-coupling processes.

In the field of pharmacology, 5-isopropoxypyridin-3-ol has shown potential as a lead compound for drug discovery. Studies have demonstrated its ability to modulate key biological targets, such as kinases and receptors, which are implicated in diseases like cancer and neurodegenerative disorders. Recent research has focused on optimizing its bioavailability and reducing off-target effects through structural modifications. For instance, researchers have explored the addition of electron-donating groups to enhance its interaction with specific proteins.

The application of 5-isopropoxypyridin-3-ol extends beyond pharmacology into materials science. Its ability to coordinate with metal ions makes it a promising candidate for the development of metallopolymers and coordination polymers. These materials exhibit unique mechanical and electronic properties, which could be exploited in advanced technologies such as flexible electronics and sensors. Furthermore, its chelating properties have been leveraged in catalysis, where it serves as an efficient ligand for transition metal catalysts in various industrial processes.

In terms of environmental impact, 5-isopropoxypyridin-3-ol has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it is not highly toxic to aquatic organisms at environmentally relevant concentrations. However, further studies are needed to fully understand its long-term effects on ecosystems. Researchers are also exploring green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient methods.

The versatility of 5-isopropoxypyridin-3-ol lies in its ability to serve as both a building block and a functional molecule in diverse chemical systems. Its applications span from drug discovery to materials development, reflecting the growing interest in multifunctional compounds that can address complex scientific challenges. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.